Cas no 380899-55-8 (Benzoyl chloride,2-(3-methyl-1,2,4-oxadiazol-5-yl)-)

• Product Name: Benzoyl chloride,2-(3-methyl-1,2,4-oxadiazol-5-yl)-
• CAS No: 380899-55-8
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 298383
• PubChem ID: 23450116
• Update Time: 2025-04-19

Benzoyl chloride,2-(3-methyl-1,2,4-oxadiazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,2-(3-methyl-1,2,4-oxadiazol-5-yl)-
• 2-(3-Methyl-[1,2,4]oxadiazol-5-yl)benzoylchloride
• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)benzoyl chloride
• AG-F-34148
• CC49602
• CTK4H9304
• KB-66799
• MolPort-000-143-509
• SBB096381
• 380899-55-8
• DTXSID50634273
• REXHKRXCNIEBFX-UHFFFAOYSA-N
• SCHEMBL4850971
• 2-(3-Methyl-1,2,4-oxadiazol-5-yl)-benzoyl chloride
• FT-0764126

• Inchi： 1S/C10H7ClN2O2/c1-6-12-10(15-13-6)8-5-3-2-4-7(8)9(11)14/h2-5H,1H3
• InChI Key： REXHKRXCNIEBFX-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1C1=NC(C)=NO1)=O

Computed Properties

• Exact Mass: 222.02000
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 373.9°Cat760mmHg
• Flash Point: 179.9°C
• Refractive Index: 1.566
• PSA: 55.99000
• LogP: 2.42400